Cas no 1004193-90-1 (1-(phenoxymethyl)-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-(phenoxymethyl)-1H-pyrazole-3-carbohydrazide
• CAS No: 1004193-90-1
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• MDL: MFCD04967949
• CID: 3058405
• PubChem ID: 7017330
• Update Time: 2025-08-05

1-(phenoxymethyl)-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(phenoxymethyl)-1H-pyrazole-3-carbohydrazide

• MDL： MFCD04967949
• Inchi： 1S/C11H12N4O2/c12-13-11(16)10-6-7-15(14-10)8-17-9-4-2-1-3-5-9/h1-7H,8,12H2,(H,13,16)
• InChI Key： ZZZQMOOILMODND-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CN1C=CC(C(NN)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Additional information on 1-(phenoxymethyl)-1H-pyrazole-3-carbohydrazide

1-(Phenoxymethyl)-1H-Pyrazole-3-Carbohydrazide: A Comprehensive Overview

1-(Phenoxymethyl)-1H-pyrazole-3-carbohydrazide (CAS No. 1004193-90-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and biological studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 1-(phenoxymethyl)-1H-pyrazole-3-carbohydrazide.

Chemical Structure and Properties

1-(Phenoxymethyl)-1H-pyrazole-3-carbohydrazide is a pyrazole derivative with a phenoxymethyl substituent attached to the pyrazole ring. The molecular formula of this compound is C₁₀H₁₂N₄O₂, and its molecular weight is approximately 208.23 g/mol. The presence of the phenoxymethyl group imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various applications.

The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is reported to be around 175-177°C, which is consistent with the typical melting points of similar pyrazole derivatives. The high melting point suggests strong intermolecular interactions, likely due to hydrogen bonding and π-π stacking interactions.

Synthesis Methods

The synthesis of 1-(phenoxymethyl)-1H-pyrazole-3-carbohydrazide can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-hydrazinylpyrazole with phenyl chloromethyl ketone in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product.

An alternative approach involves the condensation of 3-hydrazinylpyrazole with phenyl glyoxal followed by reduction using sodium borohydride. This method provides a more straightforward route to the target compound and has been reported to yield high purity products suitable for further biological evaluation.

Biological Activities

1-(Phenoxymethyl)-1H-pyrazole-3-carbohydrazide has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and antitumor properties. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory properties, 1-(phenoxymethyl)-1H-pyrazole-3-carbohydrazide has demonstrated significant antitumor activity against various cancer cell lines. Studies have shown that it can induce apoptosis in human colon cancer cells by activating caspase-dependent pathways and downregulating anti-apoptotic proteins such as Bcl-2. These findings suggest that this compound may have potential as a lead molecule for the development of novel anticancer agents.

Clinical Applications and Research Advancements

The potential clinical applications of 1-(phenoxymethyl)-1H-pyrazole-3-carbohydrazide are currently being explored through preclinical studies and early-stage clinical trials. Preliminary data from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models.

Ongoing research is focused on optimizing the pharmacokinetic properties of 1-(phenoxymethyl)-1H-pyrazole-3-carbohydrazide to enhance its bioavailability and therapeutic efficacy. Strategies such as prodrug design and nanoparticle formulation are being investigated to improve drug delivery and reduce side effects.

Conclusion

In conclusion, 1-(phenoxymethyl)-1H-pyrazole-3-carbohydrazide (CAS No. 1004193-90-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent biological activities, makes it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge, paving the way for innovative treatments for various diseases.